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Compound of Interest

Compound Name: Quinoline-d7

Cat. No.: B167102 Get Quote

Quinoline-d7 (CAS No. 34071-94-8) is a deuterated form of quinoline, an aromatic

heterocyclic compound.[1][2] In the realms of pharmaceutical research, environmental analysis,

and metabolic studies, deuterated compounds are invaluable as internal standards for

quantification by mass spectrometry.[3] The incorporation of deuterium atoms results in a mass

shift, allowing for clear differentiation from the non-labeled analyte without significantly altering

the chemical properties.

However, the isotopic labeling does not negate the inherent toxicological profile of the parent

molecule. The safety protocols for Quinoline-d7 are therefore predicated on the known

hazards of quinoline. This guide serves as a comprehensive resource for researchers,

scientists, and drug development professionals, providing a detailed framework for the safe

handling, storage, and emergency management of this compound. As a senior application

scientist, the causality behind each recommendation is emphasized to foster a culture of safety

grounded in scientific understanding.

Section 1: Hazard Identification and Comprehensive
Risk Profile
The primary directive in handling any chemical is a thorough understanding of its intrinsic

hazards. Quinoline-d7 must be treated with the same caution as its non-deuterated

counterpart, which is classified as a hazardous substance. The risk profile is significant,

encompassing acute toxicity, carcinogenicity, and mutagenicity.
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A summary of the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals for Quinoline-d7 is presented below.[1][4]

Hazard Class Hazard Statement GHS Code

Carcinogenicity May cause cancer H350

Germ Cell Mutagenicity
Suspected of causing genetic

defects
H341

Acute Toxicity (Oral) Harmful if swallowed H302

Acute Toxicity (Dermal) Harmful in contact with skin H312

Skin Corrosion/Irritation Causes skin irritation H315

Serious Eye Damage/Irritation Causes serious eye irritation H319

Hazardous to the Aquatic

Environment

Toxic to aquatic life with long

lasting effects
H411

The signal word associated with these classifications is "Danger".[4][5][6]

The causality behind this stringent classification is rooted in toxicological data for quinoline. The

designation as a Category 1B carcinogen indicates that it is a presumed human carcinogen,

based on sufficient evidence from animal studies.[7] The suspicion of mutagenicity (H341)

implies that it may induce heritable genetic defects.[1] These two classifications alone

necessitate the highest level of precaution to prevent any route of exposure.
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GHS Hazard Pictograms for Quinoline-d7

Associated Risks
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Caption: GHS Pictograms and associated health and environmental risks for Quinoline-d7.

Section 2: Physicochemical Properties for Practical
Risk Assessment
Understanding the physical properties of a substance is critical for designing safe experimental

and storage protocols. These properties dictate its behavior in the laboratory environment and

inform the appropriate control measures.
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Property Value Significance for Safety

Molecular Formula C₉D₇N
Isotopic labeling does not alter

chemical reactivity.

Molecular Weight ~136.20 g/mol [1][6]

Appearance
Colorless to pale yellow oily

liquid

[8][9] Color change to brown

may indicate degradation upon

exposure to light.[8]

Odor Peculiar, unpleasant

[8][10] Odor is not a reliable

indicator of hazardous

concentration.

Boiling Point ~237 °C

[3] Low volatility at room

temperature, but vapor

pressure increases with heat.

Melting Point -17 to -13 °C
[3] Liquid at standard

laboratory temperatures.

Density ~1.151 g/mL at 25 °C Slightly denser than water.

Flash Point 101 °C (213.8 °F) - closed cup

Classified as a combustible

liquid.[10] Keep away from

ignition sources.

Solubility
Slightly soluble in water;

soluble in organic solvents

[9][11] Low water solubility has

implications for environmental

persistence and cleanup.

Hygroscopicity Hygroscopic

[8][12] Absorbs moisture from

the air, which can affect

sample integrity and requires

specific storage conditions.[13]

Section 3: The Hierarchy of Controls: Engineering
and Personal Protection
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To mitigate the risks associated with Quinoline-d7, a systematic approach based on the

hierarchy of controls must be implemented. This prioritizes the most effective measures to

ensure personnel safety.

Engineering Controls: These are the primary line of defense. All work involving Quinoline-
d7, including weighing, solution preparation, and transfers, must be conducted within a

certified chemical fume hood. This prevents the inhalation of any aerosols or vapors that may

be generated. Eyewash stations and safety showers must be readily accessible.[14]

Administrative Controls: These include rigorous training on the specific hazards of

Quinoline-d7 and the development of Standard Operating Procedures (SOPs) for its use.

Access to the material should be restricted to authorized and trained personnel.

Personal Protective Equipment (PPE): PPE is the final barrier of protection and is mandatory

even when engineering controls are in place. The choice of PPE is not arbitrary; it is dictated

by the specific hazards of the chemical.
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Task: Handling Quinoline-d7

Is the task performed
in a certified fume hood?

STOP
Do not proceed

No

Select Mandatory PPE

  Yes  

• Nitrile Gloves
• Safety Goggles (ANSI Z87.1)

• Flame-Resistant Lab Coat

Proceed with Task

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

Eye and Face Protection: Tight-sealing safety goggles are required to protect against

potential splashes.[4][14] A face shield should be worn in addition to goggles if there is a

significant splash risk.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a flame-resistant lab

coat.[4] Gloves must be inspected before use and changed immediately if contamination is

suspected. Never reuse disposable gloves.
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Respiratory Protection: Respiratory protection is generally not required when work is

performed within a functional fume hood. If engineering controls are not available or are

insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

must be used.[10]

Section 4: Standard Operating Protocols for
Handling and Storage
Adherence to validated protocols is essential for minimizing exposure and ensuring the integrity

of the compound.

Safe Handling Protocol
Preparation: Before handling, ensure all required engineering controls and PPE are in place.

Designate a specific area within the fume hood for the work.

Aliquotting: When handling the neat material, perform all transfers within the fume hood. Use

appropriate tools (e.g., micropipettes with compatible tips) to minimize the risk of spills.

Solution Preparation: When preparing solutions, add the Quinoline-d7 slowly to the solvent.

Post-Handling: After use, tightly seal the container. Decontaminate the work area thoroughly.

Wash hands and any exposed skin with soap and water immediately after removing gloves.

[4]

Storage Protocol
The chemical instability and hazardous nature of Quinoline-d7 dictate stringent storage

conditions.

Security: Store in a designated, locked cabinet or area to restrict access.[4]

Container: Keep the container tightly closed to prevent the release of vapors and absorption

of moisture.[4][12]

Environment: Store in a cool, dry, and well-ventilated area.[4]

Compatibility: Store away from incompatible substances, such as strong oxidizing agents.
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Light and Moisture: Protect from light and moisture to prevent degradation.[5][6] Storing in a

desiccator under an inert atmosphere (e.g., argon) is recommended for long-term stability.

[13]

Section 5: Emergency Procedures and First Aid
Preparedness is key to managing accidental exposures and spills effectively.

First-Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury.

General Advice: In case of any exposure, move the victim out of the dangerous area,

immediately remove all contaminated clothing, and show this safety data sheet to the

attending physician.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes.

Wash the area with soap and water.[4] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids open.[4] Remove contact lenses if present and easy to do.[4] Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting.[4][15] Rinse the mouth with water. Never give anything

by mouth to an unconscious person.[4] Call a poison center or doctor immediately.[4][15]

Accidental Release Measures
In the event of a spill, a systematic response is crucial to ensure safety and prevent

environmental contamination.
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Spill Detected

Evacuate immediate area
Alert others

Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

Ensure adequate ventilation
(Fume Hood)

Contain spill with absorbent material
(e.g., vermiculite, sand)

Carefully collect absorbent material
into a sealable waste container

Decontaminate spill area

Label waste and dispose of
as hazardous material

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Quinoline-d7 spill.
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Personal Precautions: Wear appropriate protective equipment, including respiratory

protection if the spill is large or ventilation is poor.[4][15]

Ignition Sources: Remove all sources of ignition from the area.[4]

Containment: Prevent the spill from spreading or entering drains.[15] Cover with a non-

flammable absorbent material like sand or vermiculite.

Cleanup: Collect the spillage and absorbent material into a suitable container for disposal.[4]

[15]

Environmental Precautions: Avoid release into the environment.[4] Collect spillage as it is

toxic to aquatic life.[4]

Section 6: Fire Safety and Waste Disposal
Fire Fighting: Quinoline-d7 is a combustible liquid.[10]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO₂), or

chemical foam.[4]

Specific Hazards: Combustion may produce toxic gases, including carbon oxides and

nitrogen oxides.[4] Containers may explode in a fire.[10]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[4]

Disposal: Waste material is considered hazardous.

Procedure: Dispose of contents and containers at an approved waste disposal plant.[4] Do

not dispose of via drains or to the environment.

Regulations: All disposal practices must comply with federal, state, and local regulations.

[12]

Conclusion
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Quinoline-d7, while an essential tool in modern analytical science, possesses a significant

hazard profile that demands respect and meticulous handling. Its carcinogenicity, mutagenicity,

and acute toxicity require that all laboratory operations are governed by a robust safety

framework. By understanding the scientific reasoning behind safety protocols—from the

mandatory use of engineering controls to the specific requirements for PPE and storage—

researchers can effectively mitigate risks. This guide provides the technical foundation for a

proactive safety culture, ensuring that the scientific benefits of using Quinoline-d7 are

achieved without compromising the health and safety of laboratory personnel or the

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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